Cas no 1361114-79-5 (N,3-dimethyl-3-piperidinecarboxamide hydrochloride)

• Product Name: N,3-dimethyl-3-piperidinecarboxamide hydrochloride
• CAS No: 1361114-79-5
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD21605944
• CID: 4593223
• Update Time: 2025-05-19

N,3-dimethyl-3-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-piperidine-3-carboxylic acid methylamide hydrochloride
• N,3-dimethyl-3-piperidinecarboxamide hydrochloride

• MDL： MFCD21605944
• Inchi： 1S/C8H16N2O.ClH/c1-8(7(11)9-2)4-3-5-10-6-8;/h10H,3-6H2,1-2H3,(H,9,11);1H
• InChI Key： ULIBIFLLICSJFK-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)C)(=O)NC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,3-dimethyl-3-piperidinecarboxamide hydrochloride

Recent Advances in the Study of N,3-dimethyl-3-piperidinecarboxamide hydrochloride (CAS: 1361114-79-5)

N,3-dimethyl-3-piperidinecarboxamide hydrochloride (CAS: 1361114-79-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a modulator of specific biological pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of novel pharmaceutical agents. Recent publications highlight its role in the development of central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier and interact with neuronal receptors. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structural and chemical properties, ensuring high purity and stability for further studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and depression. Additionally, its low toxicity profile and favorable pharmacokinetics make it a promising candidate for further clinical development.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of N,3-dimethyl-3-piperidinecarboxamide hydrochloride. Patents filed in the past year indicate its incorporation into proprietary drug formulations aimed at enhancing bioavailability and target specificity. These developments underscore the compound's growing importance in the pharmaceutical industry.

Future research directions include optimizing the compound's synthetic pathways to improve yield and scalability, as well as conducting more extensive preclinical trials to validate its therapeutic efficacy. The integration of computational modeling and high-throughput screening techniques is expected to further elucidate its mechanism of action and identify potential off-target effects.

In conclusion, N,3-dimethyl-3-piperidinecarboxamide hydrochloride (CAS: 1361114-79-5) represents a versatile and promising compound in the realm of drug discovery. Its unique chemical properties and biological activity position it as a valuable tool for developing next-generation therapeutics. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.